4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C14H14F3N5/c15-14(16,17)11-1-2-12(19-9-11)21-5-7-22(8-6-21)13-3-4-18-10-20-13/h1-4,9-10H,5-8H2
• InChI Key: RLQDRZVUIWTHRF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=C(C=C2)C(F)(F)F)C3=NC=NC=C3
• Molecular Formula: C14H14F3N5
• Molecular Weight: 309.29 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidine is an aromatic heterocyclic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It is used in the design of various pharmaceuticals.

Synthesis Analysis

The synthesis of such compounds often involves complex chemical reactions. For example, a Diels–Alder reaction was used in the synthesis of a similar compound. The key intermediate reacted with Benzyl 1,2,3-triazine-5-carboxylate to form a compound, which was then converted to the carboxylic acid intermediate by reaction with hydrogen at room temperature.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring attached to a piperazine ring, which is further connected to a pyridine ring with a trifluoromethyl group. The exact molecular formula is C15H8ClF3N4.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive groups. For instance, it can undergo derivatization reactions with carboxyl groups on peptides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a boiling point of 343.2±42.0 °C and a density of 1.412±0.06 g/cm3.

Scientific Research Applications

4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine has been studied for its potential applications in a variety of scientific fields. It has been used in drug development studies due to its ability to bind to certain proteins and receptors. Additionally, it has been studied for its potential applications in biochemistry and pharmacology. In biochemistry, it has been studied for its potential to act as a catalyst in certain reactions, and in pharmacology, it has been studied for its ability to act as an inhibitor or activator of certain enzymes.

Mechanism of Action

Target of Action

The primary target of 4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine is the bacterial phosphopantetheinyl transferases (PPTases) . PPTases are enzymes that catalyze a post-translational modification essential to bacterial cell viability and virulence .

Mode of Action

The compound exhibits submicromolar inhibition of bacterial Sfp-PPTase . This means it binds to the active site of the enzyme, preventing it from catalyzing its normal reactions. , suggesting a degree of selectivity in its action.

Biochemical Pathways

The inhibition of PPTases by this compound affects the secondary metabolism of bacteria . This is likely to disrupt the synthesis of various metabolites essential for bacterial growth and survival. The exact downstream effects would depend on the specific metabolic pathways present in the bacterial species.

Pharmacokinetics

The compound’s molecular weight (27527) suggests it may have suitable properties for absorption and distribution

Result of Action

The compound has been found to attenuate the production of an Sfp-PPTase-dependent metabolite when applied to Bacillus subtilis at sublethal doses . This suggests that it can disrupt bacterial metabolism, potentially leading to inhibited growth or death of the bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine in lab experiments include its relatively easy synthesis, its ability to bind to certain proteins and receptors, and its potential to act as a catalyst in certain biochemical reactions. Additionally, it is relatively inexpensive to synthesize and can be stored and used for long periods of time. The main limitation of using this compound in lab experiments is that its mechanism of action is still not completely understood, so its effects on the body are still being investigated.

Future Directions

The potential future directions for research involving 4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine include further investigation into its mechanism of action, its potential applications in drug development, and its potential to act as a catalyst in certain biochemical reactions. Additionally, further research is needed to investigate its potential effects on the body and its potential side effects. Additionally, further research could be conducted to investigate the potential for this compound to be used in other scientific fields, such as nanotechnology and biotechnology.

Synthesis Methods

The synthesis of 4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine is relatively straightforward. It can be synthesized using a two-step process, which involves the reaction of 4-chloro-N-trifluoromethylpiperazine with N-methyl-2-pyridin-2-ylpyrimidine in the presence of a base. The reaction proceeds in the presence of a base, such as sodium hydroxide or potassium carbonate, and yields a product with a purity of greater than 98%.